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Compound of Interest

Compound Name: DMCM hydrochloride

Cat. No.: B2747370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DMCM (Methyl 6,7-dimethoxy-4-ethyl-β-carboline-3-carboxylate) hydrochloride is a potent

benzodiazepine inverse agonist. It is widely utilized in neuroscience research to study anxiety,

convulsions, and the function of the GABA-A receptor.[1] As an inverse agonist, DMCM binds

to the benzodiazepine site of the GABA-A receptor and reduces the receptor's response to the

inhibitory neurotransmitter GABA, leading to anxiogenic and convulsant effects.[1] Proper

preparation of DMCM hydrochloride stock solutions is critical for obtaining accurate and

reproducible experimental results. These application notes provide detailed protocols for the

preparation, storage, and handling of DMCM hydrochloride stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of DMCM hydrochloride is presented

in the table below.
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Property Value Reference

CAS Number 1215833-62-7

Molecular Formula C₁₇H₁₈N₂O₄・HCl

Molecular Weight 350.8 g/mol

Appearance Off-white solid/powder [2]

Purity ≥98% (HPLC)

Solubility Data
The solubility of DMCM hydrochloride in common laboratory solvents is crucial for the

preparation of stock solutions. The following table summarizes the maximum recommended

concentrations. To enhance solubility, warming the solution to 37°C and using an ultrasonic

bath may be beneficial.[1]

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Water 31.43 100

DMSO 7.02 20

Experimental Protocols
Materials and Equipment

DMCM hydrochloride powder

Appropriate solvent (e.g., sterile, nuclease-free water or DMSO)

Sterile conical tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Calibrated analytical balance

Vortex mixer
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Ultrasonic water bath

Sterile pipette tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol for Preparing a 10 mM DMCM Hydrochloride
Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of DMCM
hydrochloride in DMSO. Adjust the volumes as needed for your specific experimental

requirements.

Calculate the required mass of DMCM hydrochloride:

Molecular Weight (MW) = 350.8 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = C (mol/L) * V (L) * MW ( g/mol )

Mass (mg) = 0.01 mol/L * 0.001 L * 350.8 g/mol * 1000 mg/g = 3.508 mg

Weighing the DMCM hydrochloride:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 3.51 mg of DMCM hydrochloride powder and record

the exact weight.

Dissolving the compound:

Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the weighed DMCM
hydrochloride.

Cap the tube securely and vortex thoroughly for 1-2 minutes to dissolve the powder.
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If the compound does not fully dissolve, sonicate the tube in an ultrasonic water bath for 5-

10 minutes. Gentle warming to 37°C can also aid dissolution.

Storage:

Once fully dissolved, the stock solution can be aliquoted into smaller, single-use volumes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]

Stock Solution Dilution Calculator
The following table provides the required volume of stock solution to prepare working solutions

of various concentrations.

Desired Final Concentration
Volume of 10 mM Stock Solution to add to
1 mL of buffer/media

1 µM 0.1 µL

10 µM 1 µL

50 µM 5 µL

100 µM 10 µL

Safety and Handling
Warning: DMCM hydrochloride is a potent neuroactive compound and should be handled with

care.

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and

chemical-resistant gloves when handling DMCM hydrochloride powder and solutions.[2]

Engineering Controls: Handle the compound in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of dust.[2]
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Handling: Avoid contact with skin and eyes. In case of contact, immediately flush the affected

area with copious amounts of water for at least 15 minutes.[2] Wash hands thoroughly after

handling.[2]

Storage: Store DMCM hydrochloride powder in a tightly sealed container in a cool, dry

place.[2] Stock solutions should be stored at -20°C or -80°C as recommended.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing DMCM hydrochloride stock solution.
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Signaling Pathway of DMCM at the GABA-A Receptor
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Caption: DMCM's inverse agonist action on the GABA-A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing DMCM
Hydrochloride Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2747370#preparing-dmcm-hydrochloride-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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